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Compound of Interest

Compound Name: 4-Chloro-3-oxobutyryl chloride

CAS No.: 41295-64-1

Cat. No.: B1274136

Get Quote

4-Chloro-3-oxobutyryl chloride (CAS No: 41295-64-1) is a highly reactive, bifunctional

organic compound that holds a significant position in contemporary organic synthesis.[1] Its

molecular framework is uniquely characterized by the presence of two distinct reactive sites: a

highly electrophilic acyl chloride and an α-chloro ketone. This dual functionality allows for

selective and sequential chemical transformations, making it an invaluable precursor for

constructing complex molecular architectures.[2] Consequently, it is a key intermediate in the

synthesis of a wide array of compounds, particularly in the development of novel

pharmaceuticals, including antibiotics and various heterocyclic scaffolds.[1]

Molecular Structure and Physicochemical Profile
A thorough understanding of the molecule's structure and physical properties is fundamental to

its effective application in research and development.

Chemical Formula and Molecular Weight
The elemental composition and corresponding molecular mass are critical for all stoichiometric

considerations in reaction planning.
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Molecular Formula: C₄H₄Cl₂O₂[1][3]

Molecular Weight: 154.98 g/mol [1][2][3]

Structural Elucidation
The spatial arrangement of the atoms within 4-Chloro-3-oxobutyryl chloride dictates its

chemical reactivity. The IUPAC name for this compound is 4-chloro-3-oxobutanoyl chloride.[3]

The structure consists of a four-carbon butanoyl chloride backbone, with a ketone (oxo) group

at the C-3 position and a chlorine atom at the C-4 position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy 4-Chloro-3-oxobutyryl chloride | 41295-64-1 [smolecule.com]

2. benchchem.com [benchchem.com]

3. 4-Chloro-3-oxobutyryl chloride | C4H4Cl2O2 | CID 3016262 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Core Introduction: A Bifunctional Building Block in
Modern Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274136/docs#core-introduction-a-bifunctional-
building-block-in-modern-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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